Cas no 94313-72-1 (potassium 1-carboxylatoethyl oleate)

• Product name: potassium 1-carboxylatoethyl oleate
• CAS No: 94313-72-1
• MF: C₂₁H₃₇KO₄
• MW: 392.614388227463
• CID: 1983913
• PubChem ID: 23665567

potassium 1-carboxylatoethyl oleate Chemical and Physical Properties

Names and Identifiers

• potassium 1-carboxylatoethyl oleate
• potassium 2-[(9Z)-octadec-9-enoyloxy]propanoate
• potassium,2-octadec-9-enoyloxypropanoate
• EINECS 304-970-9
• PWYPOTKOOMYHCQ-GMFCBQQYSA-M
• 94313-72-1
• NS00093017

• Inchi： InChI=1S/C21H38O4.K/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)25-19(2)21(23)24;/h10-11,19H,3-9,12-18H2,1-2H3,(H,23,24);/q;+1/p-1/b11-10-;
• InChI Key： PWYPOTKOOMYHCQ-GMFCBQQYSA-M
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OC(C)C(=O)[O-].[K+]

Computed Properties

• Exact Mass: 392.232892
• Monoisotopic Mass: 392.232892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Boiling Point: 469.8°C at 760 mmHg
• Flash Point: 150.6°C